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Chemical Profile & Handling

The table below summarizes key physicochemical data for Capzimin to guide your solution preparation.

Property Specification

Chemical Name 8,8'-Dithiobis[N-[2-(2-thiazolyl)ethyl]-3-quinolinecarboxamide] [1]

CAS Number 2084868-04-0 [2] [1]

Molecular Formula C₃₀H₂₄N₆O₂S₄ [2] [1]

Molecular Weight 628.81 g/mol [2] [1]

Purity ≥98% (HPLC) [1]

Storage (Powder) -20°C; stable for 3 years [2]

Appearance White to yellow solid powder [2]

Important Note: Capzimin is labeled "for research use only, not for human use" [2]. Standard laboratory

safety practices should be followed when handling this compound.

Stock Solution Preparation

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s2728078?utm_src=pdf-body
https://www.smolecule.com/products/s2728078?utm_src=pdf-interest
https://www.smolecule.com/products/s2728078?utm_src=pdf-body
https://www.tocris.com/products/capzimin-dimer_6781
https://www.invivochem.com/capzimin-1.html
https://www.tocris.com/products/capzimin-dimer_6781
https://www.invivochem.com/capzimin-1.html
https://www.tocris.com/products/capzimin-dimer_6781
https://www.invivochem.com/capzimin-1.html
https://www.tocris.com/products/capzimin-dimer_6781
https://www.tocris.com/products/capzimin-dimer_6781
https://www.invivochem.com/capzimin-1.html
https://www.invivochem.com/capzimin-1.html
https://www.smolecule.com/products/s2728078?utm_src=pdf-body
https://www.invivochem.com/capzimin-1.html
https://www.smolecule.com/products/s2728078?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


A stable, concentrated stock solution is foundational for consistent experimental results. The primary solvent

is DMSO, in which Capzimin has high solubility.

Parameter Specification

Recommended Solvent DMSO [2]

Solubility in DMSO ≥ 55.67 mg/mL (≥ 88.53 mM) [2]

Common Stock
Concentration

25.0 mg/mL (39.75 mM) [2]

Storage -80°C for 6 months or -20°C for 1 month. Avoid repeated freeze-thaw

cycles [2].

Preparation Protocol:

Calculate Mass: Determine the mass of Capzimin powder needed to achieve your desired stock
concentration and volume.

Weigh: Accurately weigh the calculated mass using an analytical balance.
Dissolve: Transfer the powder to a suitable vial and add the required volume of pure, anhydrous

DMSO.
Mix: Vortex or sonicate the mixture briefly until the solid is completely dissolved, resulting in a clear

solution.
Aliquot: Dispense the stock solution into single-use aliquots to minimize freeze-thaw cycles.

Label and Store: Clearly label the aliquots with the compound name, concentration, date, and your
initials. Store at -80°C for long-term stability (6 months) or at -20°C for shorter periods (1 month) [2].

Working Solution & In Vivo Formulation

For cell-based assays, dilute the DMSO stock solution into your cell culture medium. The final DMSO

concentration should typically be kept below 0.1-1.0% to avoid cytotoxicity.

For animal studies, Capzimin can be formulated for administration. Below are two tested in vivo

formulations. It is critical to add the solvents sequentially from left to right and ensure the solution is clear

at each step before proceeding [2].
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Formulation Composition Final Concentration

Formulation 1
(Aqueous)

10% DMSO + 40% PEG300 + 5% Tween-80 +
45% Saline [2]

≥ 2.5 mg/mL (3.98 mM)
[2]

Formulation 2 (Oil-
based)

10% DMSO + 90% Corn Oil [2] ≥ 2.5 mg/mL (3.98 mM)
[2]

Example Preparation for Formulation 1: To prepare 1 mL of Formulation 1 for injection:

Add 100 µL of a 25.0 mg/mL DMSO stock solution to 400 µL of PEG300. Mix evenly.

Add 50 µL of Tween-80 to the mixture from step 1. Mix evenly.
Finally, add 450 µL of normal saline (0.9% sodium chloride in ddH₂O) to adjust the volume to 1 mL.

Mix thoroughly [2].

Biological Activity & Experimental Data

Capzimin inhibits Rpn11, a deubiquitinating enzyme in the 19S regulatory particle of the proteasome,

leading to the accumulation of polyubiquitinated proteins and cell death [3]. Key experimental data is

summarized below.

Assay Type Details / Cell Line Result (GI₅₀ / IC₅₀)

Target Potency Rpn11 (biochemical assay) IC₅₀ = 0.34 µM [3]

Target Selectivity Csn5 IC₅₀ = 30 µM [2] [3] [1]

AMSH IC₅₀ = 4.5 µM [2] [3] [1]

BRCC36 IC₅₀ = 2.3 µM [2] [3] [1]

Cancer Cell Proliferation NCI-H460 (Non-small cell lung cancer) GI₅₀ = 0.7 µM [2] [3]

MCF7 (Breast cancer) GI₅₀ = 1.0 µM [2] [3]

SR (Leukemia) GI₅₀ = 0.67 µM [2]
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Assay Type Details / Cell Line Result (GI₅₀ / IC₅₀)

K562 (Leukemia) GI₅₀ = 1.0 µM [2]

The following diagram illustrates the mechanism of action of Capzimin and the experimental workflow for

its application.
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Key Application Notes

Mechanistic Distinction: Unlike classical proteasome inhibitors (e.g., Bortezomib) that target the

catalytic β-subunits of the 20S core particle, Capzimin inhibits Rpn11 in the 19S regulatory particle,
blocking substrate deubiquitination prior to degradation [4] [3]. This unique mechanism can be

leveraged to study resistance to conventional proteasome inhibitors.
Evidence of Efficacy: Capzimin has demonstrated the ability to block the proliferation of various

cancer cell lines, including those derived from solid tumors and blood cancers, with GI₅₀ values in the
low micromolar to sub-micromolar range [2] [3].
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Activity in Resistant Cells: Research indicates that Capzimin can stabilize proteasome substrates

and induce cell death even in cancer cells resistant to Bortezomib, highlighting its potential as an
alternative therapeutic strategy [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s2728078?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5570473/
https://www.smolecule.com/products/s2728078?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/capzimin-dimer_6781
https://www.invivochem.com/capzimin-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5570473/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1643183/full
https://www.smolecule.com/products/b2728078#capzimin-stock-solution-preparation
https://www.smolecule.com/products/b2728078#capzimin-stock-solution-preparation
https://www.smolecule.com/products/b2728078#capzimin-stock-solution-preparation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s2728078?utm_src=pdf-bulk
https://www.smolecule.com/products/s2728078?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s2728078?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

